Cas no 2418594-39-3 (3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide)

• Product Name: 3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide
• CAS No: 2418594-39-3
• MF: C₁₀H₈Br₂N₂O₂
• MW: 347.990720748901
• CID: 5416563
• PubChem ID: 145896061
• Update Time: 2025-05-19

3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2418594-39-3
• EN300-26683556
• Z1870643757
• 3,5-Dibromo-N-[(1S)-1-cyanoethyl]-4-hydroxybenzamide
• 3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide

• Inchi： 1S/C10H8Br2N2O2/c1-5(4-13)14-10(16)6-2-7(11)9(15)8(12)3-6/h2-3,5,15H,1H3,(H,14,16)/t5-/m0/s1
• InChI Key： BPEKZLLTQVDBET-YFKPBYRVSA-N
• SMILES： C(N[C@H](C#N)C)(=O)C1=CC(Br)=C(O)C(Br)=C1

Computed Properties

• Exact Mass: 347.89320g/mol
• Monoisotopic Mass: 345.89525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.857±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 386.1±42.0 °C(Predicted)
• pka: 5.24±0.25(Predicted)

Additional information on 3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide

3,5-Dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide: A Comprehensive Overview

The compound 3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide (CAS No. 2418594-39-3) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic amides, characterized by the presence of a benzamide group and a cyanoethyl substituent. The molecule's structure is further distinguished by the presence of bromine atoms at the 3 and 5 positions of the benzene ring, along with a hydroxyl group at the 4 position. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of 3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the design of inhibitors for specific enzyme targets. The bromine substituents at positions 3 and 5 play a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the cyanoethyl group at position N introduces steric and electronic effects that enhance the compound's binding affinity to target proteins.

In terms of synthesis, 3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide can be prepared through a multi-step process involving bromination, cyanation, and amide formation. The stereochemistry at the cyanoethyl group (S configuration) is critical for its biological activity. Advanced techniques such as enantioselective synthesis have been employed to ensure high enantiomeric purity, which is essential for pharmacological studies.

One of the most promising applications of this compound lies in its ability to act as a precursor for more complex molecules. For instance, it has been used in the construction of bioactive agents with improved solubility and bioavailability. Recent research has demonstrated that derivatives of 3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide exhibit potent inhibitory activity against kinases involved in cancer progression. These findings underscore its potential as a scaffold for developing novel anticancer therapies.

Furthermore, 3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide has shown promise in materials science applications. Its aromatic structure and functional groups make it an ideal candidate for use in polymer chemistry and as a building block for advanced materials. Researchers have explored its role in creating self-healing polymers and stimuli-responsive materials, which are highly sought after in industries such as electronics and aerospace.

The compound's hydroxyl group at position 4 introduces additional versatility to its chemical reactivity. This group can participate in hydrogen bonding interactions, making it suitable for applications in supramolecular chemistry. Recent studies have investigated its ability to form inclusion complexes with cyclodextrins, which could enhance drug delivery systems by improving drug stability and targeting efficiency.

In conclusion, 3,5-dibromo-N-(1S)-1-cyanoethyl-4-hydroxybenzamide (CAS No. 2418594-39-3) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and supramolecular chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.